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Compound of Interest

Compound Name: 2-Methyl-2-octanol

Cat. No.: B126132 Get Quote

Technical Support Center: 2-Methyl-2-octanol
Reactions
This guide provides researchers, scientists, and drug development professionals with essential

information for troubleshooting and successfully conducting reactions involving 2-Methyl-2-
octanol, with a specific focus on managing its sensitivity to moisture.

Frequently Asked Questions (FAQs)
Q1: What are the key chemical and physical properties of 2-Methyl-2-octanol?

2-Methyl-2-octanol is a tertiary alcohol.[1] Its physical and chemical properties are

summarized below.
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Property Value

CAS Number 628-44-4[2][3]

Molecular Formula C₉H₂₀O[2][4]

Molecular Weight 144.25 g/mol [3][4]

Appearance Clear, colorless liquid[4]

Boiling Point 177-178 °C[2][4]

Density ~0.825 g/mL[2]

Water Solubility Low (~495 mg/L at 25 °C)[4]

Synonyms 1,1-Dimethyl-1-heptanol[2]

Q2: Why is moisture a critical concern in reactions involving 2-Methyl-2-octanol?

While 2-Methyl-2-octanol itself is stable in the presence of water, its hydroxyl (-OH) group is

weakly acidic. This becomes a significant issue when 2-Methyl-2-octanol is used as a reactant

with highly moisture-sensitive reagents such as organometallics (e.g., Grignard reagents,

organolithiums), metal hydrides (e.g., NaH, LiAlH₄), and metal amides (e.g., NaNH₂).[5] In

these cases, the alcohol's hydroxyl proton will rapidly react with and quench the reagent,

leading to reaction failure and reduced yield. For example, one equivalent of water will destroy

one equivalent of a Grignard reagent.

Q3: What are the common signs of moisture contamination in a reaction?

Common indicators of moisture contamination include:

Low or no product yield: This is the most frequent symptom, often because the moisture-

sensitive reagent was consumed by water before it could react with the substrate.

Failure of reaction initiation: Some reactions, particularly those involving Grignard reagents,

require strictly anhydrous conditions to start.

Formation of unexpected byproducts: Water can hydrolyze starting materials or

intermediates, leading to side products.
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Inconsistent results: Uncontrolled amounts of moisture can lead to poor reproducibility

between experiments.

Q4: For handling moisture-sensitive reactions, when should I use a glovebox versus a Schlenk

line?

Both a glovebox and a Schlenk line are used to create an inert atmosphere (typically nitrogen

or argon) to exclude moisture and oxygen.[6]

Glovebox: A sealed chamber with integrated gloves, ideal for weighing and handling solids,

preparing reaction mixtures, and storing sensitive reagents long-term.[6][7] The internal

atmosphere is continuously purified to maintain very low levels of water and oxygen (ppm

levels).[6]

Schlenk Line: A dual-manifold apparatus connected to an inert gas source and a vacuum

pump.[6] It is highly versatile for performing reactions, distillations, and transfers in

glassware under an inert atmosphere.[6] It is often used for solution-phase chemistry.

The choice depends on the specific task. For manipulating solids or for experiments requiring

extreme atmospheric control, a glovebox is superior. For most solution-based reactions, a

properly used Schlenk line is sufficient.

Troubleshooting Guide
Issue: My reaction involving 2-Methyl-2-octanol resulted in a low or non-existent yield.

This is a common problem when working with moisture-sensitive reagents. The following

troubleshooting workflow can help identify the source of the issue.

Caption: Troubleshooting flowchart for low-yield reactions.

Experimental Protocols
Protocol 1: General Procedure for Setting Up a Moisture-
Sensitive Reaction
This protocol outlines the essential steps for preparing a reaction under a dry, inert atmosphere

using a Schlenk line.
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Glassware Preparation:

Thoroughly clean all glassware (reaction flask, condenser, addition funnel, etc.).

Dry the glassware in an oven (at least 4 hours at 140°C or overnight at 125°C) to remove

adsorbed moisture.[5]

Alternatively, assemble the glassware cold and flame-dry all surfaces under vacuum using

a heat gun or a blue Bunsen burner flame until all visible moisture is gone. Allow to cool

under vacuum.

System Assembly and Inerting:

Immediately assemble the hot glassware, lightly greasing all joints with high-vacuum

grease.[5]

Connect the assembled apparatus to the Schlenk line via thick-walled, non-collapsible

tubing.[5]

Evacuate the system using the vacuum pump and then backfill with a positive pressure of

inert gas (e.g., nitrogen or argon). Repeat this vacuum/backfill cycle three times to ensure

the complete removal of atmospheric gases.[7]

Reagent and Solvent Transfer:

Use anhydrous grade solvents, preferably from a freshly opened bottle or a solvent

purification system.

Transfer solvents and liquid reagents using dry, gas-tight syringes or a double-tipped

needle (cannula).[5]

When using a syringe, first flush it with inert gas. Pierce the septum of the reagent bottle

and withdraw the desired volume while maintaining a positive pressure of inert gas in the

bottle via a needle connected to the Schlenk line.

For solids, add them to the flask quickly against a counter-flow of inert gas or perform the

transfer in a glovebox.
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The following diagram illustrates the standard workflow.

Caption: Standard workflow for moisture-sensitive reactions.

Protocol 2: Common Solvents and Recommended
Drying Methods
If using a solvent that is not from a freshly opened anhydrous bottle, it must be dried.

Solvent
Primary Drying
Agent

Distillation Notes

Tetrahydrofuran (THF)
Sodium/Benzophenon

e

From

Na/Benzophenone

The deep blue/purple

color of the

benzophenone ketyl

radical indicates truly

anhydrous and

oxygen-free

conditions.

Diethyl Ether
Sodium/Benzophenon

e

From

Na/Benzophenone
Similar to THF.

Toluene Sodium or CaH₂ From Na or CaH₂

Dichloromethane

(DCM)

Calcium Hydride

(CaH₂)
From CaH₂

Do not use sodium; it

can react explosively

with halogenated

solvents.

Acetonitrile
Calcium Hydride

(CaH₂)
From CaH₂ then P₂O₅

Requires a two-step

drying and distillation

process for highest

purity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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